![molecular formula C11H12FNO B2990681 N-[1-(4-fluorophenyl)ethyl]prop-2-enamide CAS No. 1248707-14-3](/img/structure/B2990681.png)
N-[1-(4-fluorophenyl)ethyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[1-(4-fluorophenyl)ethyl]prop-2-enamide” is a chemical compound with the molecular formula C11H12FNO. It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of “this compound” can be deduced from its molecular formula, C11H12FNO. It contains an amide group (CONH2) attached to a prop-2-enamide chain, with a 4-fluorophenyl group attached to the nitrogen . For a detailed structural analysis, techniques like X-ray crystallography or NMR spectroscopy would be required.Scientific Research Applications
Chemical Sensing
N-butyl-4,5-di[2-(phenylamino)ethylamino]-1,8-naphthalimide, a compound related to N-[1-(4-fluorophenyl)ethyl]prop-2-enamide, has been developed as a chemosensor. This sensor is specialized for detecting Cu(II) ions among heavy and transition metal ions, utilizing a colorimetric and fluorescent method. The sensing mechanism involves a large red-shift in emission, which is attributed to the deprotonation of secondary amines in the receptor conjugated to the naphthalimide fluorophore (Xu, Qian, & Cui, 2005).
Alzheimer's Disease Research
In Alzheimer's disease research, a compound similar to this compound, 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, has been used as a molecular imaging probe. This probe, combined with positron emission tomography (PET), assists in quantifying serotonin 1A (5-HT(1A)) receptor densities in the living brains of patients with Alzheimer's disease. The study has shown significant decreases in receptor densities correlating with the worsening of clinical symptoms, providing insights into the disease's progression (Kepe et al., 2006).
Cancer Research
Compounds structurally similar to this compound have been explored for their potential in cancer treatment. For example, ethyl 2-(3-fluoro-4-methylphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxylate, synthesized via an efficient one-pot method, exhibited promising anticancer activity against human and mouse melanoma cancer cell lines. This research is significant in developing novel anticancer agents with improved efficacy (Kumar et al., 2020).
Neuropharmacology
In neuropharmacology, fluorine-18 labeled derivatives of this compound analogs have been synthesized and evaluated as potential 5-HT1A antagonists. These compounds, due to their specific receptor affinity, could be used for cerebral imaging with positron emission tomography, providing valuable insights into brain receptor distributions and functions (Lang et al., 1999).
Fluorescence Quenching Studies
Fluorine-containing compounds like this compound have been used in fluorescence quenching studies to probe the exposure of tryptophanyl residues in proteins. This technique is crucial for understanding protein structure and conformation changes, as it allows the quantitative determination of residue exposure through fluorescence quenching by acrylamide (Eftink & Ghiron, 1976).
properties
IUPAC Name |
N-[1-(4-fluorophenyl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO/c1-3-11(14)13-8(2)9-4-6-10(12)7-5-9/h3-8H,1H2,2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDKPNFVLUNRJPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)F)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.